Cas no 339017-75-3 (6-Chloro-2-(methylsulfanyl)-N,N-dipropyl-4-pyrimidinamine)

• Product Name: 6-Chloro-2-(methylsulfanyl)-N,N-dipropyl-4-pyrimidinamine
• CAS No: 339017-75-3
• MF: C₁₁H₁₈ClN₃S
• MW: 259.798719882965
• CID: 6786790
• PubChem ID: 1484534
• Update Time: 2024-05-20

6-Chloro-2-(methylsulfanyl)-N,N-dipropyl-4-pyrimidinamine Chemical and Physical Properties

Names and Identifiers

• Bionet2_000956
• 7M-819
• 6-chloro-2-(methylthio)-N,N-dipropylpyrimidin-4-amine
• 6-Chloro-2-(methylsulfanyl)-N,N-dipropyl-4-pyrimidinamine
• 339017-75-3
• 6-chloro-2-(methylsulfanyl)-N,N-dipropylpyrimidin-4-amine
• AKOS005099711
• 6-chloro-2-methylsulfanyl-N,N-dipropylpyrimidin-4-amine
• HMS1366L10

• Inchi： 1S/C11H18ClN3S/c1-4-6-15(7-5-2)10-8-9(12)13-11(14-10)16-3/h8H,4-7H2,1-3H3
• InChI Key： UTBUXGANADOSHT-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(=N1)SC)N(CCC)CCC

Computed Properties

• Exact Mass: 259.091
• Monoisotopic Mass: 259.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 54.3Ų